8-Methoxy-7-nitro-1,3,4,5-tetrahydro-benzo[d]azepin-2-one

• Molecular Formula: C11H12N2O4
• Molecular Weight: 236.22 g/mol
• IUPAC Name: 7-methoxy-8-nitro-1,2,3,5-tetrahydro-3-benzazepin-4-one
• InChI: InChI=1S/C11H12N2O4/c1-17-10-5-8-6-11(14)12-3-2-7(8)4-9(10)13(15)16/h4-5H,2-3,6H2,1H3,(H,12,14)
• InChI Key: CRRICDGMFDYLIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CCNC(=O)CC2=C1)[N+](=O)[O-]

Description

8-Methoxy-7-nitro-1,3,4,5-tetrahydro-benzo[d]azepin-2-one is a useful research compound. Its molecular formula is C11H12N2O4 and its molecular weight is 236.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

765 mg (4 mmol) of 8-methoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one were added to a mixture of 15 ml of concentrated nitric acid and 1.5 ml of fuming nitric acid at a temperature between 3° and 5° C., while stirring. After stirring at this temperature for 30 minutes more, the mixture was poured into ice water, and the aqueous mixture was neutralized with potassium carbonate. The precipitate formed thereby was suction-filtered off, washed with water and dried. The yellow crystals were purified by chromatography on silica gel, using ethyl acetate as the eluant, to separate the corresponding 9-nitro- and 7,9-dinitro-isomers.